1-methyl-3-(3-(thiazol-2-yloxy)azetidine-1-carbonyl)pyridin-2(1H)-one

• IUPAC Name: 1-methyl-3-[3-(1,3-thiazol-2-yloxy)azetidine-1-carbonyl]pyridin-2-one
• InChI: InChI=1S/C13H13N3O3S/c1-15-5-2-3-10(11(15)17)12(18)16-7-9(8-16)19-13-14-4-6-20-13/h2-6,9H,7-8H2,1H3
• InChI Key: ARVZHYPLPMDPRC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C(C1=O)C(=O)N2CC(C2)OC3=NC=CS3
• Molecular Formula: C13H13N3O3S
• Molecular Weight: 291.33 g/mol

Description

1-methyl-3-(3-(thiazol-2-yloxy)azetidine-1-carbonyl)pyridin-2(1H)-one is a chemical compound with potential applications in scientific research. It is a pyridinone derivative that has been synthesized using various methods.

Scientific Research Applications

Azetidine Derivatives in Scientific Research

Azetidine derivatives, including those with substitutions that may resemble the core structure of the specified compound, have been studied for their potential as pharmaceutical agents. For example, compounds incorporating azetidine units have shown promise as selective serotonin receptor agonists, which could be beneficial for treating conditions such as migraines. These derivatives exhibit fewer side effects compared to existing treatments, highlighting the importance of structural modifications in enhancing therapeutic profiles (Habernickel, 2001).

Pyridinone and Thiazole Derivatives in Anticancer and Antidiabetic Research

Pyridinone and thiazole derivatives have been explored for their anticancer and antidiabetic potentials. In a study, specific derivatives demonstrated significant anticancer activities against breast and liver carcinoma cell lines, surpassing the efficacy of some existing drugs. Additionally, certain compounds showed promise as alpha-amylase and alpha-glucosidase inhibitors, offering potential routes for antidiabetic therapy development (Flefel et al., 2019).

Chemical Synthesis and Modification Techniques

The synthesis and functionalization of compounds related to the specified molecule involve complex chemical reactions that contribute to the development of novel therapeutic agents and materials. For instance, the addition of 2-silylazoles to heteroaryl cations, a process that might be relevant for synthesizing derivatives of the specified compound, enables the creation of unsymmetrical azadiaryls. This method is significant for diversifying chemical structures and enhancing the properties of synthetic molecules (Dondoni et al., 1984).